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Compound of Interest

Compound Name: 5-METHYLTETRALINE

CAS No.: 2809-64-5

Cat. No.: B1593505

Get Quote

Disclaimer: This document provides guidance on the safe handling of 5-methyltetraline in a

laboratory setting. The information is based on available data for 5-methyltetraline and its

close structural analog, tetralin (1,2,3,4-tetrahydronaphthalene), due to the limited specific

safety data for 5-methyltetraline. It is imperative to consult the most recent Safety Data Sheet

(SDS) provided by the supplier and to conduct a thorough risk assessment for your specific

experimental conditions.

Introduction and Scope
5-Methyltetraline (CAS No. 2809-64-5), also known as 5-methyl-1,2,3,4-

tetrahydronaphthalene, is a substituted aromatic hydrocarbon utilized as an intermediate in

organic synthesis for various applications, including the development of pharmaceuticals, dyes,

and fragrances.[1][2] While specific toxicological and safety data for 5-methyltetraline are not

extensively available, its structural similarity to tetralin necessitates a cautious approach to its

handling. This guide provides a detailed framework for researchers, scientists, and drug

development professionals to establish safe laboratory practices when working with 5-
methyltetraline. The protocols outlined herein are designed to be a self-validating system,
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emphasizing the causality behind each safety recommendation to foster a culture of safety and

scientific integrity.

Hazard Identification and Risk Assessment
A thorough understanding of the potential hazards associated with 5-methyltetraline is the

foundation of a robust safety protocol. Due to the lack of a comprehensive SDS for 5-
methyltetraline, the hazard profile is largely extrapolated from its parent compound, tetralin.

2.1. Physicochemical Properties

A summary of the key physicochemical properties of 5-methyltetraline is presented in Table 1.

Property Value Source

Chemical Formula C₁₁H₁₄ [3]

Molecular Weight 146.23 g/mol [3]

Appearance Colorless to light yellow liquid [2]

Odor Aromatic [2]

Boiling Point 234.05 °C [2]

Melting Point -23 °C [2]

Density 0.972 g/cm³ [2]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and ether.

[2][4]

2.2. Known and Inferred Hazards

Based on information for tetralin and general knowledge of aromatic hydrocarbons, the

following hazards should be considered:

Flammability: 5-Methyltetraline is a flammable liquid and should be kept away from open

flames, sparks, and other ignition sources.[2] The flash point of the closely related tetralin is
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approximately 77-82°C, suggesting that 5-methyltetraline is a combustible liquid.[4]

Peroxide Formation: Like tetralin, 5-methyltetraline may form explosive peroxides upon

prolonged exposure to air and light.[4][5] This is a critical consideration for storage and

handling.

Skin and Eye Irritation: Direct contact with tetralin causes skin and eye irritation.[4][6] It is

prudent to assume that 5-methyltetraline will have similar effects.

Inhalation Toxicity: Inhalation of tetralin vapors can cause respiratory tract irritation and may

lead to central nervous system (CNS) depression, with symptoms such as headache,

dizziness, and nausea.[6]

Ingestion Toxicity: Ingestion of tetralin is harmful and may cause gastrointestinal irritation.[6]

Aspiration of the liquid into the lungs can cause chemical pneumonitis.[4] The oral LD50 for

tetralin in rats is reported as 1620-2860 mg/kg.[1][6]

Chronic Toxicity and Carcinogenicity: Prolonged or repeated exposure to tetralin may cause

damage to the kidneys, liver, and central nervous system.[6] Tetralin is suspected of causing

cancer (Carcinogenicity Category 2).[1]

Environmental Hazards: Tetralin is toxic to aquatic life with long-lasting effects.[1][7] 5-
Methyltetraline should be handled and disposed of in a manner that prevents its release

into the environment.

Engineering Controls: The First Line of Defense
Engineering controls are the most effective means of minimizing exposure to hazardous

chemicals.

Chemical Fume Hood: All work with 5-methyltetraline, including weighing, transferring, and

reactions, must be conducted in a properly functioning chemical fume hood to minimize

inhalation exposure.

Ventilation: The laboratory should have adequate general ventilation to ensure that any

fugitive emissions are diluted and removed.
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Safety Shower and Eyewash Station: A readily accessible and regularly tested safety shower

and eyewash station are mandatory in any laboratory where 5-methyltetraline is handled.

Personal Protective Equipment (PPE): Essential
Barrier Protection
The appropriate selection and consistent use of PPE are critical for preventing direct contact

with 5-methyltetraline.

4.1. Hand Protection

Given that 5-methyltetraline is an aromatic hydrocarbon, glove selection must be based on

chemical resistance. Nitrile gloves offer good resistance to many chemicals but may have

limited protection against aromatic hydrocarbons.[5][8] For prolonged or direct contact, more

robust glove materials are recommended.

Glove Material
Recommendation for
Aromatic Hydrocarbons

Rationale

Nitrile

Suitable for incidental contact.

Not recommended for

prolonged immersion.

Provides a good barrier for

short-term splash protection.

Breakthrough times can be

short for aromatic solvents.[5]

[8]

Viton® Excellent

Offers high resistance to

aromatic hydrocarbons and

chlorinated solvents.[6][9]

Butyl Rubber Good to Excellent

Provides excellent protection

against a wide range of

chemicals, including many

organic solvents. However, it

may not perform as well with

aromatic hydrocarbons as

Viton®.[10]
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Protocol for Glove Selection and Use:

Risk Assessment: For short-duration tasks with a low risk of splashing, a standard

disposable nitrile glove may be sufficient. For tasks involving larger quantities, potential for

splashing, or prolonged handling, Viton® or butyl rubber gloves are recommended.

Inspection: Always inspect gloves for any signs of degradation, punctures, or tears before

use.

Donning and Doffing: Follow proper procedures for donning and doffing gloves to avoid

contaminating your hands.

Immediate Replacement: If a glove becomes contaminated with 5-methyltetraline, remove it

immediately, wash your hands, and don a new glove.

No Reuse of Disposable Gloves: Never wash or reuse disposable gloves.

4.2. Eye and Face Protection

Safety Glasses with Side Shields: At a minimum, ANSI Z87.1-compliant safety glasses with

side shields must be worn at all times in the laboratory.

Chemical Splash Goggles: When there is a risk of splashing, chemical splash goggles that

provide a tight seal around the eyes are required.

Face Shield: For procedures with a significant risk of splashing or forceful release of

material, a face shield should be worn in conjunction with chemical splash goggles.

4.3. Protective Clothing

Laboratory Coat: A flame-resistant lab coat should be worn and kept fully buttoned.

Full-Length Pants and Closed-Toed Shoes: Long pants and closed-toed shoes are

mandatory to protect the skin from potential splashes.

4.4. Respiratory Protection
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The use of a chemical fume hood should be sufficient to control vapor exposure. If a risk

assessment indicates that the occupational exposure limit for tetralin (or a similar compound)

may be exceeded, a respiratory protection program that complies with OSHA 29 CFR 1910.134

should be implemented. This includes the use of an appropriate respirator, fit testing, and

medical surveillance.

Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is essential to prevent accidents and

exposure.

5.1. General Handling Workflow

The following diagram illustrates the general workflow for safely handling 5-methyltetraline.
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Caption: Hazardous waste disposal workflow.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1593505/docs?utm_src=pdf-body-img#comprehensive-guide-to-the-safe-laboratory-handling-of-5-methyltetraline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Containers: Use a dedicated, properly labeled hazardous waste container that is

compatible with aromatic hydrocarbons.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name "5-Methyltetraline."

Segregation: Do not mix 5-methyltetraline waste with incompatible materials, especially

strong oxidizing agents. [4]* Disposal: Contact your institution's Environmental Health and

Safety department for specific procedures on hazardous waste pickup and disposal. Do not

pour 5-methyltetraline down the drain. [3]

Conclusion
The safe handling of 5-methyltetraline in a laboratory setting is achievable through a

combination of robust engineering controls, appropriate personal protective equipment, and

strict adherence to established protocols. The causality-driven approach of this guide, which

emphasizes understanding the "why" behind each safety measure, empowers researchers to

make informed decisions and cultivate a proactive safety culture. Given the limited specific data

for 5-methyltetraline, it is crucial to treat it with the same level of caution as its well-

characterized analog, tetralin. Continuous vigilance and a commitment to best practices are

paramount for ensuring the safety of all laboratory personnel and the protection of the

environment.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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